Cas no 849776-47-2 (1H-Benzimidazole-2-carboxylic acid monohydrate)

• Product Name: 1H-Benzimidazole-2-carboxylic acid monohydrate
• CAS No: 849776-47-2
• Molecular Formula: C₈H₈N₂O₃
• Molecular Weight: 180.16072177887
• CID: 716747
• PubChem ID: 329762853

1H-Benzimidazole-2-carboxylic acid monohydrate Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid hydrate
• 1H-1,3-BENZIMIDAZOLE-2-CARBOXYLIC ACID
• 1H-Benzimidazole-2-carboxylic acid monohydrate
• 1H-Benzimidazole-2-carboxylicacid, hydrate (1:1)
• 2-Carboxy-1H-benzimidazole hydrate
• 1H-Benzimidazole-2-carboxylic acid, monohydrate (9CI)
• 1H-Benzo[d]imidazole-2-carboxylic acid hydrate
• DTXSID70594466
• YQHUUYLPOCNBKD-UHFFFAOYSA-N
• J-504655
• F0001-2142
• Benzimidazole-2-carboxylic acid monohydrate
• GEO-00260
• CS-0456200
• 849776-47-2
• GS-0592
• 1H-Benzo[d]imidazole-2-carboxylicacidhydrate
• SCHEMBL16239370
• 1H-benzimidazole-2-carboxylic acid;hydrate
• 1H-Benzimidazole-2-carboxylic acid monohydrate, 97%
• 1H-Benzimidazole-2-carboxylic acid--water (1/1)
• AKOS024258193
• 1H-1,3-benzodiazole-2-carboxylic acid hydrate

• MDL： MFCD07368500
• InChIKey： YQHUUYLPOCNBKD-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2.H2O/c11-8(12)7-9-5-3-1-2-4-6(5)10-7;/h1-4H,(H,9,10)(H,11,12);1H2
• SMILES： O=C(C1NC2C(=CC=CC=2)N=1)O.O

Computed Properties

• Exact Mass: 180.05300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.05349212g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 67Ų

Experimental Properties

• LogP: 1.19680
• PSA: 75.21000
• Boiling Point: 539.3°C at 760 mmHg
• Melting Point: 169-171°C
• Flash Point: 280°C

1H-Benzimidazole-2-carboxylic acid monohydrate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26-39
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Risk Phrases： 41
• Signal Word：Danger

1H-Benzimidazole-2-carboxylic acid monohydrate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%